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Compound Name: 4-Bromophenyl isothiocyanate

Cat. No.: B158739 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction: 4-Bromophenyl isothiocyanate is a versatile reagent in organic synthesis,

serving as a key building block for the construction of a wide array of nitrogen- and sulfur-

containing heterocyclic compounds. The isothiocyanate group (-N=C=S) is highly electrophilic,

making it susceptible to nucleophilic attack, which is the cornerstone of its utility in cyclization

reactions. The presence of a bromine atom on the phenyl ring provides a valuable handle for

further functionalization, such as cross-coupling reactions (e.g., Suzuki, Heck, Sonogashira),

enabling the synthesis of complex molecular architectures. This document provides detailed

protocols and application notes for the synthesis of several important classes of heterocyclic

compounds, including thiazoles, quinazolines, and triazoles, starting from 4-bromophenyl
isothiocyanate. These heterocycles are of significant interest in medicinal chemistry due to

their diverse biological activities, which include antimicrobial, anticancer, and anti-inflammatory

properties.[1][2][3]

Synthesis of Thiazole Derivatives
Thiazoles are a class of five-membered heterocyclic compounds containing one sulfur and one

nitrogen atom. They are prevalent in many biologically active compounds. The Hantzsch

thiazole synthesis is a classic method for their preparation, involving the reaction of an α-

haloketone with a thioamide.[4] A common variation involves using thiourea or its derivatives,

which can be formed in situ or in a preceding step from an isothiocyanate. 4-Bromophenyl
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isothiocyanate can be a precursor to N-(4-bromophenyl)thiourea, which can then be cyclized

to form 2-amino-thiazole derivatives.

Logical Workflow: Hantzsch-Type Thiazole Synthesis
The diagram below illustrates a generalized workflow for the synthesis of 4-(4-

bromophenyl)thiazol-2-amine derivatives, a key intermediate for further elaboration.

Workflow for 4-(4-Bromophenyl)thiazole Synthesis
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Workflow for Substituted Quinazoline Synthesis
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Workflow for 1,2,4-Triazole-3-thione Synthesis
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Drug Discovery & Development Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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